Cas no 1368874-75-2 (2-(1H-1,3-benzodiazol-5-yl)propan-2-yl(methyl)amine)

• Product Name: 2-(1H-1,3-benzodiazol-5-yl)propan-2-yl(methyl)amine
• CAS No: 1368874-75-2
• MF: C₁₁H₁₅N₃
• MW: 189.256901979446
• CID: 6431872
• PubChem ID: 82490906
• Update Time: 2025-05-26

2-(1H-1,3-benzodiazol-5-yl)propan-2-yl(methyl)amine Chemical and Physical Properties

Names and Identifiers

• 2-(1H-1,3-benzodiazol-5-yl)propan-2-yl(methyl)amine
• [2-(1H-1,3-benzodiazol-5-yl)propan-2-yl](methyl)amine
• 1368874-75-2
• EN300-1866919

• Inchi： 1S/C11H15N3/c1-11(2,12-3)8-4-5-9-10(6-8)14-7-13-9/h4-7,12H,1-3H3,(H,13,14)
• InChI Key： DGYDZWVXVFVDDT-UHFFFAOYSA-N
• SMILES： N(C)C(C)(C)C1=CC=C2C(=C1)NC=N2

Computed Properties

• Exact Mass: 189.126597491g/mol
• Monoisotopic Mass: 189.126597491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 40.7Ų

Additional information on 2-(1H-1,3-benzodiazol-5-yl)propan-2-yl(methyl)amine

Research Briefing on 2-(1H-1,3-benzodiazol-5-yl)propan-2-yl(methyl)amine (CAS: 1368874-75-2)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of novel small molecules, particularly those with potential therapeutic applications. Among these, 2-(1H-1,3-benzodiazol-5-yl)propan-2-yl(methyl)amine (CAS: 1368874-75-2) has emerged as a compound of interest due to its unique structural properties and biological activity. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and potential applications in drug discovery.

The compound, 2-(1H-1,3-benzodiazol-5-yl)propan-2-yl(methyl)amine, features a benzimidazole core, a structural motif commonly found in biologically active molecules. Recent studies have explored its synthesis through multi-step organic reactions, with a focus on optimizing yield and purity. Researchers have employed techniques such as nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC) to characterize the compound and confirm its structural integrity.

Pharmacological investigations have revealed that 2-(1H-1,3-benzodiazol-5-yl)propan-2-yl(methyl)amine exhibits promising activity as a modulator of specific neurotransmitter systems. Preliminary in vitro studies suggest its potential as a ligand for certain G-protein-coupled receptors (GPCRs), which are critical targets in the treatment of neurological disorders. Additionally, the compound has shown moderate selectivity and binding affinity, making it a candidate for further optimization in drug development pipelines.

In the context of drug discovery, the compound's pharmacokinetic properties, including its metabolic stability and bioavailability, have been evaluated. Recent data indicate that it possesses favorable absorption and distribution characteristics, although further studies are needed to assess its potential toxicity and off-target effects. Researchers are also exploring its derivatives to enhance its therapeutic efficacy and reduce adverse effects.

Beyond its pharmacological potential, 2-(1H-1,3-benzodiazol-5-yl)propan-2-yl(methyl)amine has been investigated for its role in chemical biology as a tool compound. Its ability to interact with specific biological targets makes it valuable for probing molecular pathways and understanding disease mechanisms. Collaborative efforts between academic and industrial researchers are underway to expand its applications in both therapeutic and diagnostic contexts.

In conclusion, 2-(1H-1,3-benzodiazol-5-yl)propan-2-yl(methyl)amine (CAS: 1368874-75-2) represents a promising candidate in the field of medicinal chemistry. Its unique structural features, combined with its biological activity, position it as a valuable molecule for further research and development. Future studies should focus on elucidating its mechanism of action, optimizing its pharmacological profile, and exploring its potential in clinical settings. This compound exemplifies the ongoing innovation in chemical biology and underscores the importance of interdisciplinary collaboration in advancing drug discovery.